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Compound of Interest

Compound Name: C20H18FN3O2S2

Cat. No.: B12138372

Get Quote

Compound Identity & Physicochemical Profile
Before addressing stability, it is critical to verify the structural features that dictate the

degradation pathways of this molecule.[2]

Chemical Name: N-benzyl-2-[2-({[(4-fluorophenyl)carbamoyl]methyl}sulfanyl)-1,3-thiazol-4-

yl]acetamide[1][2]

Molecular Formula: C₂₀H₁₈FN₃O₂S₂[2][3][4]

Molecular Weight: 415.5 g/mol [2][3]

Key Functional Groups:

Thioether (Sulfide) Linker: The critical stability weak point.[2] Susceptible to oxidation.[2]

Thiazole Ring: Generally stable, but contributes to UV absorption.[2]

Bis-Amide Backbone: Prone to hydrolysis under extreme pH but stable in neutral buffers.

[2]
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Fluorophenyl Group: Increases lipophilicity; metabolically stable.[2]

Physicochemical Data Summary
Property Value / Characteristic Implication for Handling

State Solid (Powder)
Hygroscopic; keep desiccated.

[1][2]

Solubility
DMSO (>10 mM), Ethanol

(Low), Water (Insoluble)

Requires organic co-solvent for

biological assays.[2]

LogP (Calc) ~3.5 - 4.2
High lipophilicity; prone to

sticking to plastics.[2]

pKa Neutral amides
pH-independent solubility in

physiological range.[2]

Stability Troubleshooting (Q&A)
Category A: Room Temperature Stability (Solid State)
Q: Can I store C₂₀H₁₈FN₃O₂S₂ on the benchtop at room temperature? A:Short-term only (Hours

to Days). While the solid is kinetically stable at room temperature (20–25°C), the presence of

the thioether (-S-) linkage makes it susceptible to S-oxidation (forming sulfoxides) if exposed to

air and ambient moisture over time.[1][2]

Recommendation: For daily use, keep the vial in a desiccator protected from light. For long-

term storage (weeks/months), store at -20°C.

Q: My powder has turned from off-white to slight yellow. Is it degraded? A:Likely, yes. Yellowing

often indicates photo-oxidation of the thiazole-sulfide system or trace hydrolysis.[1][2]

Action: Perform an LC-MS check. If the purity is <95%, repurify or discard.[2] The oxidation

products (sulfoxides) often have significantly different biological activities (potency shifts).[2]

Category B: Solution Stability (DMSO/Media)
Q: Is the compound stable in DMSO at room temperature? A:Use within 24 hours. DMSO is

hygroscopic and can facilitate oxidation.[1][2] At room temperature, dissolved oxygen in DMSO
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can attack the sulfur atom.[2]

Protocol: Prepare fresh stocks. If storage is necessary, aliquot into single-use vials, purge

with nitrogen/argon, and freeze at -20°C or -80°C. Avoid repeated freeze-thaw cycles as

condensation introduces water, accelerating amide hydrolysis.[2]

Q: I see precipitation when I add the DMSO stock to my cell culture media. A:This is a "Crash-

Out" event. C₂₀H₁₈FN₃O₂S₂ is highly lipophilic (LogP ~4).[1][2] Rapid dilution into aqueous

media causes precipitation.[2]

Troubleshooting:

Stepwise Dilution: Dilute the DMSO stock into an intermediate buffer (e.g., PBS + 0.1%

BSA) before adding to media.

Sonication: Mild sonication (30s) can help disperse micro-aggregates.[2]

Carrier Protein: Ensure the media contains serum (FBS) or BSA to bind the compound

and keep it in solution.[2]

Degradation Mechanism & Pathway Analysis
Understanding how the molecule breaks down allows you to prevent it.[2] The primary risks are

S-Oxidation and Amide Hydrolysis.[2]

Pathway Diagram

Environmental Triggers
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Click to download full resolution via product page

Figure 1: Primary degradation pathways for C₂₀H₁₈FN₃O₂S₂.[1][2] Note that S-oxidation is the

dominant failure mode in DMSO solution at room temperature.[2]

Standard Operating Procedures (SOPs)
Protocol 1: Preparation of Stable Stock Solutions
Objective: Create a 10 mM stock solution in DMSO with maximal stability.

Weighing: Weigh the solid compound in a low-humidity environment.

Solvent: Use anhydrous DMSO (Grade: ≥99.9%, Water content <0.005%).[1][2]

Why? Water in DMSO catalyzes hydrolysis and lowers solubility.[2]

Dissolution: Vortex for 1 minute. If particles persist, sonicate for 30 seconds at ambient

temperature.[2]

Aliquot: Immediately dispense into amber glass vials or light-blocking PCR tubes (20–50 µL

aliquots).

Why? Amber glass prevents UV-induced thioether oxidation.[2]

Storage: Store at -80°C for up to 6 months.

Protocol 2: Quality Control (QC) Check
Objective: Verify compound integrity before critical assays.

Method: RP-HPLC or UPLC.[2]

Column: C18 (e.g., Agilent Zorbax or Waters BEH), 1.7 µm or 3.5 µm.[2]

Mobile Phase:

A: Water + 0.1% Formic Acid[2]
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B: Acetonitrile + 0.1% Formic Acid[2]

Gradient: 5% B to 95% B over 10 minutes.

Detection: UV at 254 nm (Aromatic) and 280 nm (Thiazole).[2]

Acceptance Criteria:

Main peak area > 95%.[2]

No new peaks at RRT (Relative Retention Time) ~0.8 (indicative of more polar Sulfoxides).

[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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stability-handling-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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